Cas no 302912-39-6 (1,3-difluoro-5-isothiocyanatobenzene)

• Product Name: 1,3-difluoro-5-isothiocyanatobenzene
• CAS No: 302912-39-6
• MF: C₇H₃F₂NS
• MW: 171.1672270298
• MDL: MFCD02093786
• CID: 304191
• PubChem ID: 2758332
• Update Time: 2025-04-19

1,3-difluoro-5-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-difluoro-5-isothiocyanato-
• 1,3-Difluoro-5-isothiocyanatobenzene
• 3,5-Difluorophenyl isothiocyanate
• 1,3-Difluoro-5-isothiocyanato-benzene
• DTXSID60374279
• SCHEMBL2824472
• Benzene, 1,3-difluoro-5-isothiocyanato-
• DXELGKWEMRVTGD-UHFFFAOYSA-N
• MFCD02093786
• 3,5-difluorophenylisothiocyanate
• AKOS000212193
• SY079729
• AS-46129
• CL8870
• 302912-39-6
• 3,5-DIFLUOROPHENYLIOSTHIOCYANATE
• A820300
• 3 5-DIFLUOROPHENYL ISOTHIOCYANATE 97
• 1,3-difluoro-5-isothiocyanatobenzene

• MDL： MFCD02093786
• Inchi： 1S/C7H3F2NS/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H
• InChI Key： DXELGKWEMRVTGD-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 170.99500
• Monoisotopic Mass: 170.99542660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.26
• Boiling Point: 226 ºC
• Flash Point: 91 ºC
• Refractive Index: n20/D 1.593(lit.)
• PSA: 44.45000
• LogP: 2.69910
• Solubility: Not determined

1,3-difluoro-5-isothiocyanatobenzene Security Information

• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-42
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34